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Compound of Interest

Compound Name: Solvent Green 28

Cat. No.: B1330180

This guide provides a comprehensive comparison of Solvent Green 28's performance in
various polymer types, offering researchers, scientists, and professionals in drug development
a detailed overview of its suitability for different applications. The following sections present key
performance indicators, detailed experimental protocols, and visual representations of
experimental workflows and comparative data.

Performance Overview of Solvent Green 28

Solvent Green 28, a synthetic anthraquinone dye, is recognized for its vibrant green hue and
is utilized in a range of plastic applications. Its performance, however, is intrinsically linked to
the polymer matrix in which it is dispersed. This guide focuses on its compatibility and stability
within Polystyrene (PS), Acrylonitrile Butadiene Styrene (ABS), Polycarbonate (PC), and
Polymethyl Methacrylate (PMMA).

Quantitative Performance Data

The following table summarizes the key performance characteristics of Solvent Green 28 in
different polymers. The data is compiled from various technical datasheets and is presented on
a standardized scale for ease of comparison.
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Acrylonitrile Polymethyl
Performance Polystyrene . Polycarbonate
. Butadiene Methacrylate
Metric (PS) (PC)
Styrene (ABS) (PMMA)
Light Fastness
7-8 7 7-8 8
(Scale 1-8)
Heat Resistance
300 300 320 300
(°C)
Migration
Resistance 5 4-5 5 5
(Scale 1-5)
Solubility (
Moderate Moderate-Low Good Good

0/100g polymer)

Note: Higher values indicate better performance for Light Fastness and Migration Resistance.

Comparative Performance with an Alternative

For context, the performance of Solvent Green 3, another common green dye, is provided for

Polystyrene:
Performance Metric Solvent Green 28 (in PS) Solvent Green 3 (in PS)
Light Fastness (Scale 1-8) 7-8 6
Heat Resistance (°C) 300 280

Migration Resistance (Scale 1-
5)

Experimental Protocols

The data presented in this guide is derived from standardized testing methodologies. The
following are detailed protocols for the key experiments cited.

Light Fastness Testing (Adapted from ISO 105-B02)
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o Sample Preparation: Polymer samples containing a specified concentration of Solvent
Green 28 are prepared, typically by injection molding or film extrusion, to a uniform
thickness. A portion of each sample is masked to serve as an unexposed reference.

o Exposure: The samples are placed in a weatherometer equipped with a Xenon Arc lamp,
which simulates the full spectrum of sunlight. The exposure is conducted under controlled
conditions of temperature and humidity.

o Evaluation: The color change of the exposed portion of the sample is periodically compared
against the unexposed portion using a spectrophotometer or colorimeter. The lightfastness is
rated on a blue wool scale from 1 (very poor) to 8 (excellent), where each step represents a
twofold increase in lightfastness.

Thermal Stability Assessment

o Sample Preparation: A blend of the polymer and Solvent Green 28 is prepared.

o Testing: The blend is subjected to a series of controlled temperature elevations in an
injection molding machine or an extruder at progressively higher temperatures for a fixed
residence time.

» Analysis: The color of the resulting polymer chips or plaques is measured at each
temperature step. The thermal stability is reported as the maximum temperature at which the
dye shows no significant color deviation (typically a AE* of less than 3) compared to a control
sample processed at the lowest possible temperature.

Migration Resistance Evaluation (Based on ASTM D1895
principles)
o Sample Preparation: A colored polymer sample is prepared and placed in direct contact with

an uncolored plaque of a similar or different polymer (often a white, plasticized PVC).

 Incubation: The assembled samples are placed in an oven at a specified temperature (e.g.,
80°C) and under a defined pressure for a set period (e.g., 24 hours) to encourage migration.

o Assessment: After incubation, the uncolored plaque is examined for any color transfer from
the Solvent Green 28-containing sample. The degree of migration is assessed visually and
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can be quantified by colorimetric measurements. The resistance is rated on a scale of 1
(severe migration) to 5 (no migration).

Visualized Experimental Workflow and Data
Comparison

To further elucidate the experimental process and comparative performance, the following
diagrams are provided.
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Caption: Experimental workflow for evaluating Solvent Green 28 in polymers.
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Caption: Comparative performance of Solvent Green 28 in various polymers.

¢ To cite this document: BenchChem. [A Comparative Analysis of Solvent Green 28
Performance Across Diverse Polymer Systems]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1330180#comparative-study-of-solvent-
green-28-in-different-polymer-types]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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